Cas no 1823971-42-1 (4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 1823971-42-1
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 6462977
• PubChem ID: 165884367
• Update Time: 2025-05-24

4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one
• 1823971-42-1
• EN300-2000431
• 4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H9F2NO3/c1-15-9-3-7(12)6(11)2-5(9)8-4-16-10(14)13-8/h2-3,8H,4H2,1H3,(H,13,14)
• InChI Key： MRKCNHFKCMNKMX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1COC(N1)=O)OC)F

Computed Properties

• Exact Mass: 229.05504947g/mol
• Monoisotopic Mass: 229.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one

4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one: A Comprehensive Overview

4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one, also known by its CAS number CAS No. 1823971-42-1, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and development. The structure of this compound is characterized by a 1,3-oxazolidinone ring fused with a substituted phenyl group, specifically a 4,5-difluoro-2-methoxyphenyl moiety. This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one involves a series of well-defined organic reactions. The process typically begins with the preparation of the substituted phenol derivative, followed by its conversion into the corresponding methoxyphenyl intermediate. This intermediate is then subjected to cyclization reactions under controlled conditions to form the oxazolidinone ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

The pharmacological activity of CAS No. 1823971-42-1 has been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, its ability to modulate kinase activity makes it a promising candidate for the development of anti-inflammatory agents.

The application of 4-(4,5-Difluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one extends beyond pharmaceuticals into agrochemicals. It has been evaluated for its potential as a herbicide and fungicide due to its ability to interfere with essential biochemical pathways in plants and pathogens. Recent field trials have demonstrated its efficacy in controlling crop pests without adverse effects on non-target organisms, making it a sustainable option for modern agriculture.

In terms of structural optimization, researchers have explored various modifications to enhance the bioavailability and efficacy of this compound. For example, substituent modifications at the phenyl ring or the oxazolidinone core have been shown to significantly improve pharmacokinetic profiles. These findings underscore the importance of rational drug design in maximizing therapeutic potential while minimizing off-target effects.

The future prospects for CAS No. 1823971-42-1 are highly promising. With ongoing research into its mechanism of action and bioavailability optimization, this compound is expected to play a pivotal role in developing next-generation therapeutics and agrochemicals. Its unique chemical structure and diverse functional groups provide an excellent platform for further innovation in medicinal chemistry.